N-([2,4'-bipyridin]-4-ylmethyl)-3-(2-chloro-6-fluorophenyl)propanamide

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]propanamide
• InChI: InChI=1S/C20H17ClFN3O/c21-17-2-1-3-18(22)16(17)4-5-20(26)25-13-14-6-11-24-19(12-14)15-7-9-23-10-8-15/h1-3,6-12H,4-5,13H2,(H,25,26)
• InChI Key: VAQGCRMZXFQCBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CCC(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3)F
• Molecular Formula: C20H17ClFN3O
• Molecular Weight: 369.8 g/mol

Description

N-([2,4'-bipyridin]-4-ylmethyl)-3-(2-chloro-6-fluorophenyl)propanamide, also known as MLN4924, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to selectively inhibit the activity of NEDD8-activating enzyme (NAE), which is a key regulator of the ubiquitin-proteasome system. MLN4924 has been investigated for its potential use in cancer treatment, as well as for its ability to modulate the immune system.

Scientific Research Applications

TRPV1 Antagonism and Analgesic Potential

A study investigated N-(2-amino-6-trifluoromethylpyridin-3-ylmethyl)-2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides as potent TRPV1 antagonists. These compounds, including variations such as compound 49S, demonstrated significant binding potency and analgesic activity, with a particular focus on capsaicin antagonism and neuropathic pain models. The high potency of these compounds is attributed to specific hydrophobic interactions, highlighting their potential as analgesic agents (Kim et al., 2012).

Dual Inhibitory Action for Analgesic Development

Research on flurbiprofen amides, specifically N-(3-bromopyridin-2-yl)-2-(2-fluoro-(1,1'-biphenyl)-4-yl)propanamide (Flu-AM4), has shown dual inhibitory action against FAAH and COX-2 enzymes. This dual action offers potential utility as analgesics, with in vivo studies demonstrating efficacy in models of prolonged and neuropathic pain. The findings suggest these compounds could be developed into new analgesic agents with reduced side effects and improved efficacy (Deplano et al., 2021).

Met Kinase Inhibition for Cancer Therapy

The compound N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607) has been identified as a selective and orally efficacious inhibitor of the Met kinase superfamily. This compound demonstrated potent in vivo efficacy against tumor models, making it a candidate for cancer therapy development. Its favorable pharmacokinetic and safety profiles further support its potential therapeutic application (Schroeder et al., 2009).